2-{2-[4-(3-methoxyphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one

Specification

• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-[2-[4-(3-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridazin-3-one
• Standard InChI: InChI=1S/C22H28N4O3/c1-29-19-8-5-7-18(15-19)24-10-12-25(13-11-24)22(28)16-26-21(27)14-17-6-3-2-4-9-20(17)23-26/h5,7-8,14-15H,2-4,6,9-13,16H2,1H3
• Standard InChI Key: FBAGCCJIJPFFMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C(=O)CN3C(=O)C=C4CCCCCC4=N3

Introduction

The compound 2-{2-[4-(3-methoxyphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one is a complex organic molecule that incorporates several key structural elements, including a piperazine ring, a pyridazinone core, and a methoxyphenyl group. This compound is of interest in medicinal chemistry due to its potential biological activities, which could be leveraged in therapeutic applications.

Structural Features

• Piperazine Ring: This ring is a common feature in many pharmacologically active compounds, often contributing to interactions with biological targets such as receptors and enzymes.

• Pyridazinone Core: The hexahydrocyclohepta[c]pyridazin-3-one moiety provides a unique scaffold that can participate in various chemical reactions and biological interactions.

• Methoxyphenyl Group: This group is known for its ability to modulate the compound's pharmacokinetic properties and interact with specific biological targets.

Synthesis

The synthesis of 2-{2-[4-(3-methoxyphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one typically involves multiple steps, starting with the preparation of the piperazine derivative, followed by the introduction of the pyridazinone core. Optimizing reaction conditions such as temperature, solvent choice, and catalysts is crucial for achieving high-quality synthesis.

Biological Activities

While specific biological activities of this compound are not detailed in the available literature, compounds with similar structures often exhibit potential in targeting neurotransmitter systems or acting as inhibitors for various enzymes. The presence of a piperazine ring suggests potential psychoactive properties, making it a candidate for further investigation in pharmacological studies.

Table: Comparative Analysis of Similar Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
N-[(2E)-4-{2-[4-(3-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2(3H)-ylidene]methanesulfonamide	Not specified	Not specified	Potential antibacterial properties
2-({2-[4-(3-Methoxyphenyl)piperazin-1-yl]-2-oxoethyl}thio)-3-(phenylthio)pyrazine	Not specified	Approximately 425.59 g/mol	Potential interactions with serotonin and dopamine receptors
2-{2-[4-(3-methoxyphenyl)piperazino]-2-oxoethyl}-6-(2-thienyl)-3(2H)-pyridazinone	C21H22N4O3S	410.5 g/mol	Not specified

Future Directions

Given the structural complexity and potential biological relevance of 2-{2-[4-(3-methoxyphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one, future research should focus on:

• In Vitro and In Vivo Studies: To elucidate its pharmacokinetic properties and biological activities.

• Structure-Activity Relationship (SAR) Studies: To optimize the compound's structure for improved efficacy and specificity.

• Therapeutic Applications: Exploring its potential in treating neurological disorders or other diseases where similar compounds have shown promise.